Cas no 1160245-40-8 (N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride)

• Product Name: N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride
• CAS No: 1160245-40-8
• MF: C₂₀H₂₃ClN₂O₂
• MW: 358.861824274063
• CID: 5049646
• Update Time: 2025-10-28

N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride

• Inchi： 1S/C20H22N2O2.ClH/c23-20(16-7-8-16)22(18-4-2-1-3-5-18)14-15-6-9-19-17(12-15)13-21-10-11-24-19;/h1-6,9,12,16,21H,7-8,10-11,13-14H2;1H
• InChI Key： WCTVHQNOAACRLF-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CC1)N(C1C=CC=CC=1)CC1C=CC2=C(CNCCO2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 431
• Topological Polar Surface Area: 41.6

Additional information on N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride

Introduction to N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride (CAS No. 1160245-40-8)

N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride, a compound with the CAS number 1160245-40-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, characterized by its intricate framework of fused rings and functional groups, makes it a subject of intense study among researchers aiming to develop novel pharmacological agents.

The core structure of N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride consists of a benzoxazepine moiety linked to a cyclopropane ring. The benzoxazepine ring system is known for its presence in various bioactive molecules, often contributing to their pharmacological properties. The substitution pattern on the benzoxazepine ring, specifically at the 7-position with a methyl group, further enhances its potential as a pharmacophore. This modification is critical as it influences the molecule's interactions with biological targets.

The presence of a phenyl group at the nitrogen atom in the compound's name underscores its aromatic nature. Aromatic rings are frequently incorporated into pharmaceuticals due to their stability and ability to engage in π-stacking interactions with biological targets. These interactions can be pivotal in determining the compound's binding affinity and selectivity. The cyclopropane ring adds another layer of complexity, introducing steric constraints that can modulate the molecule's behavior in biological systems. Cyclopropane derivatives have been explored for their unique mechanical properties and potential as drug candidates.

In recent years, there has been growing interest in the development of molecules that target neurological disorders. The benzoxazepine scaffold has shown promise in this context due to its ability to interact with various neurotransmitter receptors and ion channels. Specifically, studies have indicated that benzoxazepine derivatives can modulate GABAergic and serotonergic systems, which are implicated in conditions such as anxiety and depression. The compound N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride is being investigated for its potential role in these systems.

One of the key areas of research involving this compound is its interaction with serotonin receptors. Serotonin (5-hydroxytryptamine or 5-HT) plays a crucial role in regulating mood, appetite, and sleep. Dysregulation of serotonin signaling is associated with several neurological and psychiatric disorders. The benzoxazepine moiety in this compound is hypothesized to interact with serotonin receptors in a manner that could lead to therapeutic effects. Preliminary studies have suggested that derivatives of this class may possess properties similar to known serotonin receptor modulators.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for pharmaceutical efficacy. Solubility issues often limit the clinical application of promising drug candidates; thus, formulating compounds as salts can significantly improve their pharmacokinetic properties. The hydrochloride form ensures that the compound remains stable and soluble under physiological conditions, facilitating its absorption and distribution within the body.

Advances in computational chemistry have also played a significant role in understanding the behavior of complex molecules like N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. These predictions can guide experimental design and help identify potential lead compounds for further development. Additionally, computational methods can be used to optimize the structure of the molecule for improved potency and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include functional group transformations such as alkylation and cyclization reactions. Each step must be meticulously controlled to avoid unwanted byproducts that could compromise the compound's integrity. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one more efficiently than ever before.

Evaluation of pharmacological activity is another critical aspect of studying this compound. In vitro assays are commonly used to assess how effectively it interacts with target proteins and enzymes. These assays provide valuable insights into the compound's mechanism of action and potential therapeutic benefits. For instance, binding assays can determine how strongly it binds to serotonin receptors compared to known modulators.

In vivo studies are essential for confirming the efficacy and safety of promising drug candidates before they can be considered for clinical use. Animal models provide a platform for evaluating how well a compound performs under physiological conditions and whether it exhibits any adverse effects. These studies help researchers refine dosages and administration routes for optimal therapeutic outcomes.

The development pipeline for this type of compound often involves collaboration between academic researchers and pharmaceutical companies. Such partnerships leverage complementary expertise to accelerate the translation of laboratory discoveries into viable therapies. Academic researchers contribute novel molecular designs based on their understanding of biological systems, while pharmaceutical companies bring expertise in synthetic chemistry and clinical development.

The regulatory landscape also plays a crucial role in guiding the development process for new pharmaceuticals like this one (N-Phenyl-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylmethyl)cyclopropanecarboxamide hydrochloride). Regulatory agencies such as the FDA (U.S Food & Drug Administration) require rigorous testing before approving new drugs for human use. This ensures that only safe and effective treatments reach patients worldwide.

In conclusion, N-Phenyl-N-(2,3,